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Compound of Interest

Compound Name: Glycyllysine

Cat. No.: B1671924 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

laboratory chemicals is paramount to both personal safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for

handling Glycyllysine, a dipeptide of glycine and lysine. Adherence to these procedural steps

will minimize risks and ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
When working with Glycyllysine, the use of appropriate personal protective equipment is the

first line of defense against potential exposure. Although not classified as a hazardous

substance, standard laboratory practice dictates minimizing direct contact with any chemical.

Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1671924?utm_src=pdf-interest
https://www.benchchem.com/product/b1671924?utm_src=pdf-body
https://www.benchchem.com/product/b1671924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Protects against splashes and

airborne dust particles.

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Nitrile rubber gloves

Prevents direct skin contact.

While specific breakthrough

times for Glycyllysine are not

readily available, nitrile gloves

are commonly recommended

for handling similar non-

hazardous chemicals in a

laboratory setting.[1]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Not required under normal use

with adequate ventilation

If dust formation is likely, a

particulate filter respirator (e.g.,

P1) may be necessary to

prevent inhalation.[1]

Understanding Glove Permeation Data

While specific permeation data for Glycyllysine is not available, it is crucial to understand the

metrics used to evaluate glove resistance to chemicals. This knowledge allows for informed

decisions when handling other laboratory reagents.
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Rating
Permeation Breakthrough
Time (Minutes)

Description

Excellent 60 - 480

The glove provides an

adequate barrier for most

applications.

Good 10 - 59

The glove provides an

adequate barrier for most

applications.

Poor 1 - 9

The results require additional

consideration to determine

suitability for use.

Not Recommended < 1 Not recommended for use.

Source: Adapted from general chemical resistance guides for nitrile gloves.

Operational Plan: Step-by-Step Handling and
Disposal
A systematic approach to handling Glycyllysine from receipt to disposal is critical for safety

and maintaining the compound's integrity.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area.[1] Keep the container

tightly sealed to prevent moisture absorption.[1]

2. Handling and Preparation:

Engineering Controls: Work in a well-ventilated area. A chemical fume hood is recommended

if there is a potential for dust generation.
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Hygiene Practices: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling the compound.

3. Spill Management:

Containment: In the event of a spill, prevent further leakage or spillage if it is safe to do so.

Cleanup: For solid spills, sweep up the material and place it into a suitable, labeled container

for disposal. Avoid generating dust. For liquid spills, absorb with an inert material.

Ventilation: Ensure adequate ventilation during cleanup.

4. Disposal Plan:

Waste Characterization: Unused Glycyllysine is generally considered non-hazardous

chemical waste. However, always consult local, state, and federal regulations.

Containerization: Collect waste Glycyllysine and any contaminated materials (e.g., gloves,

weighing paper) in a designated, sealed, and clearly labeled waste container.

Disposal Route: Dispose of the waste in accordance with all applicable environmental control

regulations. Do not dispose of it down the drain unless permitted by local wastewater

treatment regulations.[1]

Workflow for Handling and Disposal of Glycyllysine
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Glycyllysine Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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